![molecular formula C12H16O2 B1330245 4-(3,4-Dimethylphenyl)butanoic acid CAS No. 5465-18-9](/img/structure/B1330245.png)
4-(3,4-Dimethylphenyl)butanoic acid
Overview
Description
4-(3,4-Dimethylphenyl)butanoic acid is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 28992. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of New Heterocyclic Compounds
The reaction of related compounds with antipyrin leads to new heterocyclic compounds that exhibit antimicrobial and antifungal activities. This synthesis pathway underscores the potential of 4-(3,4-dimethylphenyl)butanoic acid derivatives in developing new biologically active substances (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).
Solid-Phase Synthesis Applications
Compounds derived from 4-formyl-3,5-dimethoxyphenol, an analog, are utilized in the synthesis of acid-labile linkers and resins for solid-phase synthesis, demonstrating the utility of these compounds in preparing peptides and non-peptides, which is critical for pharmaceutical research and development (Jin, Graybill, Wang, Davis, & Moore, 2001).
Development of Fluorescence Sensors
Dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks, incorporating a derivative of this compound, have been shown to be effective in luminescence sensing of benzaldehyde derivatives, highlighting their potential in chemical sensing technologies (Shi, Zhong, Guo, & Li, 2015).
Molecular Docking and Biological Studies
Molecular docking studies reveal that butanoic acid derivatives, such as this compound, may inhibit growth factors or enzymes, indicating their importance in designing molecules with potential therapeutic applications (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).
Photolabile Protecting Groups
The utility of photolabile protecting groups derived from 2,5-dimethylphenacyl esters, related to this compound, in organic synthesis and biochemistry demonstrates their significance in creating "caged compounds" that can be activated by light, offering controlled release in drug delivery systems and biochemical research (Zabadal, Pelliccioli, Klán, & Wirz, 2001).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The signal word is “Warning” and the hazard statements include H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
4-(3,4-dimethylphenyl)butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-9-6-7-11(8-10(9)2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABMVUAWFTZKZDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CCCC(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40282964 | |
Record name | 4-(3,4-dimethylphenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40282964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5465-18-9 | |
Record name | NSC28992 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28992 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(3,4-dimethylphenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40282964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3,4-DIMETHYLPHENYL)BUTYRIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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